N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(4-fluorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(4-fluorophenyl)acetamide, also known as BFI-1, is a small molecule inhibitor that has been found to have potential therapeutic applications in cancer treatment. BFI-1 is a compound that is able to target and inhibit the activity of the polycomb group protein B lymphoma Mo-MLV insertion region 1 homolog (BMI1), which is involved in the regulation of gene expression and cell differentiation.
Scientific Research Applications
Chemical Synthesis and Structural Analysis
- The compound has been involved in studies exploring the reaction of triethyloxonium fluoroborate with acid amide, leading to the formation of quinazoline and 4H-3,1-benzoxazin-4-one derivatives, showcasing its utility in synthetic organic chemistry and the exploration of new chemical entities (T. Kato, A. Takada, T. Ueda, 1976).
- Structural aspects and properties of salt and inclusion compounds of 8-hydroxyquinoline-based amides were studied, highlighting the significance of N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(4-fluorophenyl)acetamide in understanding the crystalline structures and fluorescence properties of complex organic compounds (A. Karmakar, R. Sarma, J. Baruah, 2007).
Biological Activity
- Research has focused on the potential biological applications of related compounds, such as their cytotoxic activity against various cancer cell lines, indicating a broader interest in tetrahydroisoquinoline derivatives for therapeutic purposes (M. Ghorab, M. Alsaid, Abdullah-al-Dhfyan, Reem K. Arafa, 2015).
- The synthesis and evaluation of 4-benzylidene-2-((1-phenyl-3,4-dihydroisoquinoline-2(1H)-yl)methyl)oxazol-5(4H)-one derivatives for their antimicrobial activity demonstrate the compound's relevance in the development of new antimicrobial agents (N. Rao, T. Rao, B. Parvatamma, Y. Prashanthi, R. Cheedarala, 2020).
Pharmacological Imaging
- In pharmacological imaging, derivatives have been used to evaluate PET ligands for brain imaging and visualization of translocator protein expression, underscoring their significance in neuroimaging and the study of brain disorders (Joji Yui, J. Maeda, K. Kumata, K. Kawamura, Kazuhiko Yanamoto, A. Hatori, Tomoteru Yamasaki, N. Nengaki, M. Higuchi, Ming-Rong Zhang, 2010).
properties
IUPAC Name |
N-(2-benzoyl-3,4-dihydro-1H-isoquinolin-7-yl)-2-(4-fluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21FN2O2/c25-21-9-6-17(7-10-21)14-23(28)26-22-11-8-18-12-13-27(16-20(18)15-22)24(29)19-4-2-1-3-5-19/h1-11,15H,12-14,16H2,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCYVDEBMQWZKDG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=C1C=CC(=C2)NC(=O)CC3=CC=C(C=C3)F)C(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.